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Compound of Interest

Compound Name: Choline fluoride

Cat. No.: B3052861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of choline fluoride and its significant role

as a potent hydrogen bond acceptor. Due to the unique properties of the fluoride anion—its

small size and high electronegativity—choline fluoride has emerged as a compound of

interest, particularly in the burgeoning field of green chemistry and the formulation of Deep

Eutectic Solvents (DESs). This document details the synthesis, physicochemical properties,

and experimental characterization of choline fluoride, with a focus on its interactions in DESs,

offering valuable insights for applications in research and development.

Physicochemical Properties of Choline Fluoride
Choline fluoride is a quaternary ammonium salt characterized by a positively charged choline

cation and a fluoride anion.[1] Its ionic nature dictates many of its physical properties.[1]
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Property Value Reference

Molecular Formula C₅H₁₄FNO [1]

Molecular Weight ~137.17 g/mol [1]

Appearance White crystalline solid [1]

Solubility Highly soluble in water [1]

Melting Point ~200 °C [1]

Classification
Quaternary ammonium salt,

Ionic compound
[1]

The Role of Choline Fluoride as a Hydrogen Bond
Acceptor in Deep Eutectic Solvents (DESs)
A significant application of choline fluoride's hydrogen bond accepting capability is in the

formation of Deep Eutectic Solvents (DESs). DESs are mixtures of a hydrogen bond acceptor

(HBA) and a hydrogen bond donor (HBD) that exhibit a melting point significantly lower than

their individual components.[2] The fluoride anion in choline fluoride is a powerful HBA,

leading to strong hydrogen bonding interactions that define the structure and properties of the

resulting DES.[2][3]

A prominent example is "EthalineF," a DES formed by mixing choline fluoride (ChF) with

ethylene glycol (EG) in a 1:2 molar ratio.[2][4] The strong hydrogen bonds between the fluoride

anion and the hydroxyl groups of ethylene glycol create a highly rigid and organized network.[3]

[5]

Comparative Physicochemical Properties of Choline
Halide-Based DESs
The unique properties of the fluoride anion lead to distinct behaviors in ChF-based DESs

compared to those formed with other choline halides (chloride, bromide, iodide).[2] The smaller

size and higher charge density of fluoride result in stronger hydrogen bonding interactions.[2]
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Property
Choline
Fluoride
(EthalineF)

Choline
Chloride
(Ethaline)

Trend/Observa
tion

Reference

Molar Ratio

(Salt:EG)
1:2 1:2

Standard for

Ethaline-type

DESs

[2][4]

Melting Point 1 °C
66 °C (traditional

systems)

Substantial

melting point

depression in

EthalineF

enables room-

temperature

applications.

[6]

Density Lower Higher

Density of

choline halide

DESs decreases:

I⁻ > Br⁻ > Cl⁻ >

F⁻.

[7]

Conductivity 2.5 - 4.2 mS/cm Higher

Lower

conductivity in

EthalineF is

attributed to the

formation of

tight-binding

choline-fluoride

ion pairs.[6][8]

[6]

Average

Solvation Time
6.2 ps 8.1 ps

Faster solvation

dynamics are

attributed to

strong hydrogen

bonding

interactions.

[6]

Spectroscopic Evidence of Hydrogen Bonding
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Spectroscopic studies, particularly ¹⁹F NMR, have been crucial in elucidating the nature of

hydrogen bonding in ChF-based DESs. In EthalineF, ¹⁹F NMR spectra reveal two distinct

fluoride environments:

Choline-Associated Fluoride: Approximately 15% of fluoride anions are coordinated to the

choline cation, forming a tight-binding ion pair.[3][8]

Freely Solvated Fluoride: The remaining fluoride anions are freely solvated within the

ethylene glycol network.[3][4]

This dual-environment phenomenon is unique to the choline fluoride system when compared

to its chloride counterpart and is critical to understanding its macroscopic properties like

conductivity.[3]

Caption: Hydrogen bonding between choline fluoride's anion (HBA) and ethylene glycol

(HBD).

Experimental Protocols
Detailed methodologies are essential for the synthesis and characterization of choline fluoride
and its derivatives.

Synthesis of Choline Fluoride
Two primary methods for synthesizing choline fluoride are reported in the literature.
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Method Reagents Procedure Reference

Salt Metathesis

Choline chloride,

Sodium fluoride (NaF)

or Potassium fluoride

(KF)

1. Dissolve choline

chloride in an

appropriate solvent

(e.g., water). 2. Add

the fluoride source

(NaF or KF). 3. Stir

the mixture at a

controlled temperature

to facilitate the ion

exchange reaction. 4.

The resulting choline

fluoride can be

isolated through

purification steps like

crystallization.

[1][2]

Neutralization

Choline chloride,

Silver oxide,

Hydrofluoric acid

1. Convert choline

chloride to choline

hydroxide by reacting

it with silver oxide in

an aqueous solution.

2. Filter the mixture to

remove the silver

chloride precipitate. 3.

Neutralize the

resulting choline

hydroxide solution to a

pH of 7.0 by adding

aqueous hydrofluoric

acid. 4. Remove water

under vacuum at 50

°C for approximately

72 hours to yield

choline fluoride.

[7][9]
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Preparation of EthalineF (ChF:EG 1:2 DES)
Drying: Dry the synthesized choline fluoride and ethylene glycol separately under vacuum

at elevated temperatures (e.g., ChF at 50°C, EG at 120°C) for at least 72 hours to remove

residual water.[4][9]

Mixing: Combine the dried choline fluoride and ethylene glycol in a 1:2 molar ratio in a

sealed container.[4]

Homogenization: Heat and stir the mixture (often under vacuum) until a clear, homogeneous

liquid is formed.[2] For some preparations, sonication at 80°C for 2 hours is used.[3]

Verification: The water content of the final DES should be verified using Karl Fischer titration.

Reported values for dried EthalineF are around 500 ppm.[4][9]

Characterization Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy: To probe the local environment of the

fluoride anion, ¹⁹F NMR is employed. Spectra are typically recorded in D₂O at 298 K. The

presence of distinct peaks indicates different solvation or coordination states of the fluoride

ion.[3][8][9]

Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to identify vibrational modes and

confirm the presence of functional groups. Spectra are typically collected between 525 and

4000 cm⁻¹, providing information on the hydrogen bonding interactions, particularly changes

in the O-H stretching frequency of the HBD.[8][9]

Density and Viscosity Measurements: These bulk properties are measured over a range of

temperatures (e.g., 298–323 K) using a densitometer and viscometer. These measurements

are crucial for understanding the fluidity and molecular packing within the DES.[4][9][10]

Ionic Conductivity Measurements: Conductivity is measured using a conductivity meter,

typically over a range of temperatures. The data provides insight into the mobility of ions

within the DES.[6][9]

Femtosecond Transient Absorption Spectroscopy (fs-TAS): This advanced technique is used

to investigate solvation dynamics on a femtosecond to picosecond timescale, revealing how
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the solvent network reorganizes around a solute probe.[6][8]
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Caption: Experimental workflow for synthesis and characterization of EthalineF.

Visualizing Fluoride Solvation Environments
The unique findings from ¹⁹F NMR, which show two distinct fluoride environments in EthalineF,

can be visualized to understand the complex interactions at the molecular level. This dichotomy

between a tightly bound ion pair and a more mobile, solvated ion is key to explaining the

solvent's overall properties.
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Caption: Distinct solvation environments of the fluoride anion in EthalineF DES.

Applications and Future Directions
The unique properties of choline fluoride and the DESs it forms open up numerous

possibilities for application:
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Green Chemistry: ChF-based DESs like EthalineF serve as environmentally sustainable

alternatives to conventional volatile organic solvents.[6]

Electrochemistry: The high electrochemical stability and wide electrochemical windows of

ChF-based DESs make them promising candidates for electrolytes in batteries and other

electrochemical devices.[6][11]

Material Science: The tunable properties of these solvents can be exploited in the synthesis

and processing of novel materials.[1]

Drug Development: While direct applications in drug development are still emerging, the

ability to form stable, biocompatible solvent systems could be relevant for drug formulation

and delivery, particularly for poorly soluble compounds. The fundamental study of hydrogen

bonding involving fluoride is also relevant to understanding drug-receptor interactions where

fluorine is present.

Future research will likely focus on expanding the library of ChF-based DESs with different

HBDs, further characterizing their properties, and exploring their performance in specific

applications. The use of ¹⁹F as an NMR-active probe will continue to be invaluable for gaining a

deeper molecular-level understanding of these complex fluid systems.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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